Cas no 2228474-63-1 (tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate
• CAS No: 2228474-63-1
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 6108401
• PubChem ID: 165687697
• Update Time: 2025-11-01

tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate
• tert-butyl N-[5-(1-cyano-3-oxocyclobutyl)-2-methylphenyl]carbamate
• EN300-1877677
• 2228474-63-1

• Inchi： 1S/C17H20N2O3/c1-11-5-6-12(17(10-18)8-13(20)9-17)7-14(11)19-15(21)22-16(2,3)4/h5-7H,8-9H2,1-4H3,(H,19,21)
• InChI Key： NARISEPJBCUZDB-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate (CAS No. 2228474-63-1)

The compound tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate, identified by its CAS number 2228474-63-1, is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structural features, including the cyano and oxocyclobutyl moieties, make it a valuable intermediate for developing novel therapeutic agents. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate is its role in small molecule drug development. The compound's carbamate group provides stability, while the cyclobutyl ring offers conformational rigidity, enhancing binding affinity to biological targets. Recent studies highlight its utility in designing protease inhibitors and kinase modulators, aligning with the current focus on precision medicine and personalized therapies.

From a synthetic chemistry perspective, CAS 2228474-63-1 exemplifies advancements in cyclobutane derivatives synthesis. The incorporation of a cyano group adjacent to a ketone functionality allows for diverse chemical transformations, enabling the creation of complex molecular architectures. This versatility is particularly relevant in the context of green chemistry, where efficiency and atom economy are prioritized. Researchers are optimizing routes to synthesize this compound using catalytic methods to minimize waste and improve yields.

The pharmaceutical industry's shift toward targeted therapies has further amplified the relevance of tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate. Its potential applications in cancer research and neurodegenerative diseases are under investigation, with preliminary data suggesting interactions with protein-protein interaction networks. These findings resonate with trending searches on drug repurposing and multi-target therapeutics, addressing the demand for innovative treatment strategies.

Analytical characterization of CAS 2228474-63-1 involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, ensuring purity and structural integrity. These methods are critical for meeting regulatory standards in preclinical development. Additionally, computational modeling studies predict favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in AI-driven drug discovery platforms.

In the broader context of chemical innovation, this compound represents a convergence of structural complexity and functional diversity. Its methylphenyl and tert-butyl groups contribute to lipophilicity, a property often optimized in CNS drug design. As the scientific community explores bioisosteric replacements to improve drug-like properties, tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate serves as a compelling case study.

Looking ahead, the demand for high-value intermediates like 2228474-63-1 is expected to rise, driven by the expansion of biotech startups and academic-industrial collaborations. Its compatibility with parallel synthesis techniques positions it as a candidate for combinatorial chemistry libraries, a frequently searched topic among medicinal chemists. Furthermore, its potential in peptide mimetics design aligns with the surge in interest around macrocyclic drugs.

To summarize, tert-butyl N-5-(1-cyano-3-oxocyclobutyl)-2-methylphenylcarbamate (CAS 2228474-63-1) embodies the intersection of cutting-edge synthetic chemistry and therapeutic innovation. Its multifaceted applications and adaptability to modern drug discovery paradigms ensure its continued relevance in scientific literature and industrial R&D pipelines.